Cas no 798567-90-5 (Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-)
![Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- structure](https://www.kuujia.com/scimg/cas/798567-90-5x500.png)
798567-90-5 structure
Product name:Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
- 3,4,5-tris[(3S)-3,7-dimethyloctoxy]benzoic acid
- DTXSID80478642
- 798567-90-5
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- Inchi: InChI=1S/C37H66O5/c1-27(2)13-10-16-30(7)19-22-40-34-25-33(37(38)39)26-35(41-23-20-31(8)17-11-14-28(3)4)36(34)42-24-21-32(9)18-12-15-29(5)6/h25-32H,10-24H2,1-9H3,(H,38,39)/t30-,31-,32-/m0/s1
- InChI Key: LQDKUMYUDYPQFP-CPCREDONSA-N
- SMILES: CC(C)CCCC(C)CCOC1=CC(=CC(=C1OCCC(C)CCCC(C)C)OCCC(C)CCCC(C)C)C(=O)O
Computed Properties
- Exact Mass: 590.49102520g/mol
- Monoisotopic Mass: 590.49102520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 42
- Rotatable Bond Count: 25
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65Ų
- XLogP3: 13.7
Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- Related Literature
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
798567-90-5 (Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-) Related Products
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